Cas no 2034229-49-5 (2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide)

• Product Name: 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide
• CAS No: 2034229-49-5
• MF: C₁₇H₂₂FN₅O₂
• MW: 347.387286663055
• CID: 5777050
• PubChem ID: 91814110
• Update Time: 2025-10-28

2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}acetamide
• 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide
• F6454-1249
• 2034229-49-5
• AKOS026688498

• Inchi： 1S/C17H22FN5O2/c1-11-15(12(2)25-22-11)7-16(24)19-8-13-3-5-23(6-4-13)17-20-9-14(18)10-21-17/h9-10,13H,3-8H2,1-2H3,(H,19,24)
• InChI Key： QXKAZXNLWJPPQJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N=C1)N1CCC(CNC(CC2C(C)=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 347.17575312g/mol
• Monoisotopic Mass: 347.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

2-(3,5-Dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

The compound 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide (CAS No. 2034229-49-5) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of three main functional groups: the isoxazole ring, the piperidine ring, and the acetamide group, each contributing to its overall functionality and bioactivity.

Recent studies have highlighted the importance of isoxazole-containing compounds in medicinal chemistry, particularly for their ability to modulate various biological targets such as kinases, proteases, and ion channels. The presence of the 3,5-dimethylisoxazol-4-yl group in this compound suggests potential interactions with these targets, making it a valuable candidate for further investigation. Moreover, the 5-fluoropyrimidine moiety is known for its role in antiviral and anticancer therapies, further underscoring the compound's therapeutic potential.

The piperidine ring in this molecule serves as a flexible linker, enabling favorable interactions with biological macromolecules. This structural feature is critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have allowed researchers to predict the ADME profiles of such compounds more accurately, providing valuable insights into their suitability for therapeutic applications.

One of the most intriguing aspects of this compound is its acetamide group, which plays a pivotal role in enhancing its solubility and bioavailability. Acetamide derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which are essential for drug-receptor interactions. The combination of these functional groups in a single molecule creates a synergistic effect, potentially leading to enhanced efficacy and reduced toxicity.

Emerging research has also focused on the synthesis and optimization of similar compounds to improve their pharmacodynamic properties. For instance, modifications to the 5-fluoropyrimidine ring have been explored to enhance selectivity towards specific biological targets. These studies have demonstrated that subtle changes in the molecular structure can significantly impact the compound's activity and specificity.

In terms of therapeutic applications, this compound has shown promise in preclinical models for treating conditions such as cancer, viral infections, and neurodegenerative diseases. Its ability to inhibit key enzymes involved in these pathologies makes it a compelling candidate for further development. Additionally, its structural versatility allows for further modifications to tailor its properties for specific therapeutic needs.

The development of such compounds relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in synthetic chemistry have enabled the efficient synthesis of complex molecules like this one, while advancements in biological assays have provided deeper insights into their mechanisms of action.

In conclusion, 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide (CAS No. 2034229-49-5) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable asset in the pursuit of novel therapeutic agents.